methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC1096761
InChI: InChI=1S/C21H26F3N3O3S/c1-11-8-15(21(22,23)24)26-27(11)10-16(28)25-18-17(19(29)30-5)13-7-6-12(20(2,3)4)9-14(13)31-18/h8,12H,6-7,9-10H2,1-5H3,(H,25,28)
SMILES: CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F
Molecular Formula: C21H26F3N3O3S
Molecular Weight: 457.5 g/mol

methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.:

Cat. No.: VC1096761

Molecular Formula: C21H26F3N3O3S

Molecular Weight: 457.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate -

Specification

Molecular Formula C21H26F3N3O3S
Molecular Weight 457.5 g/mol
IUPAC Name methyl 6-tert-butyl-2-[[2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C21H26F3N3O3S/c1-11-8-15(21(22,23)24)26-27(11)10-16(28)25-18-17(19(29)30-5)13-7-6-12(20(2,3)4)9-14(13)31-18/h8,12H,6-7,9-10H2,1-5H3,(H,25,28)
Standard InChI Key WADUUZFXMKVQDM-UHFFFAOYSA-N
SMILES CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F
Canonical SMILES CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F

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